Cas no 2098582-28-4 (1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile)

• Product Name: 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile
• CAS No: 2098582-28-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5105602
• Update Time: 2026-03-03

1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-
• 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile

• Inchi： 1S/C8H10N4/c1-6-7(10)4-12(11-6)8(5-9)2-3-8/h4H,2-3,10H2,1H3
• InChI Key： SZEMBDXZEPSBKT-UHFFFAOYSA-N
• SMILES： C1(N2C=C(N)C(C)=N2)(C#N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile

Research Brief on 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile (CAS: 2098582-28-4)

1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile (CAS: 2098582-28-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and cyclopropane moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have explored its applications in kinase inhibition, immunomodulation, and oncology, making it a subject of intense scientific investigation.

The synthesis and characterization of 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a precursor in the synthesis of potent kinase inhibitors, particularly those targeting the JAK/STAT pathway. The compound's cyclopropane ring has been noted for its ability to enhance metabolic stability and bioavailability, which are critical factors in drug development. Additionally, its pyrazole moiety contributes to selective binding interactions with target proteins, reducing off-target effects.

In preclinical studies, derivatives of 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile have demonstrated efficacy in models of autoimmune diseases and certain cancers. For instance, a 2022 study in Nature Chemical Biology reported that modifications of this compound led to the development of a new class of immunomodulators with reduced toxicity profiles compared to existing therapies. These findings underscore the compound's versatility and its potential to address unmet medical needs in complex diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile-based therapeutics. Recent research has focused on improving solubility and reducing hepatic clearance through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications. The compound's unique chemical scaffold continues to inspire innovative approaches in drug design, positioning it as a valuable asset in the evolving landscape of precision medicine.

In conclusion, 1-(4-amino-3-methyl-pyrazol-1-yl)cyclopropanecarbonitrile (CAS: 2098582-28-4) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications and ongoing research efforts highlight its potential to contribute significantly to the development of next-generation pharmaceuticals. Future studies will likely focus on expanding its therapeutic scope and addressing current limitations, paving the way for its eventual clinical deployment.